![molecular formula C21H23ClN2O4 B6197390 rac-(3R,4R)-4-(aminomethyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid hydrochloride, cis CAS No. 2740592-39-4](/img/no-structure.png)
rac-(3R,4R)-4-(aminomethyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid hydrochloride, cis
Overview
Description
Rac-(3R,4R)-4-(aminomethyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid hydrochloride, cis is a useful research compound. Its molecular formula is C21H23ClN2O4 and its molecular weight is 402.9. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4R)-4-(aminomethyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid hydrochloride, cis involves the protection of the amine group, followed by the addition of the fluorenylmethoxycarbonyl (Fmoc) protecting group to the carboxylic acid. The protected amine is then reacted with the Fmoc-protected carboxylic acid to form the desired product. The final step involves the removal of the protecting groups to yield the hydrochloride salt of the compound.", "Starting Materials": [ "L-proline", "9H-fluorene-9-methanol", "N,N-dimethylformamide (DMF)", "diisopropylethylamine (DIPEA)", "N-hydroxysuccinimide (NHS)", "dicyclohexylcarbodiimide (DCC)", "trifluoroacetic acid (TFA)", "hydrochloric acid (HCl)", "sodium hydroxide (NaOH)", "ethyl acetate", "methanol", "water" ], "Reaction": [ "1. Protection of the amine group of L-proline with tert-butyloxycarbonyl (Boc) in DMF using DIPEA as a base.", "2. Protection of the carboxylic acid group of L-proline with Fmoc in DMF using DIPEA as a base.", "3. Reaction of the protected amine with Fmoc-protected carboxylic acid in DMF using NHS and DCC as coupling agents.", "4. Removal of the Fmoc and Boc protecting groups with TFA in methanol.", "5. Formation of the hydrochloride salt of the compound by treatment with HCl in ethyl acetate.", "6. Purification of the compound by recrystallization from water." ] } | |
CAS No. |
2740592-39-4 |
Molecular Formula |
C21H23ClN2O4 |
Molecular Weight |
402.9 |
Purity |
95 |
Origin of Product |
United States |
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